Cas no 439791-57-8 (2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene])

• Product Name: 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene]
• CAS No: 439791-57-8
• MF: C₃₃H₃₀Br₂
• MW: 586.399307727814
• CID: 2827723
• PubChem ID: 22389527
• Update Time: 2025-06-10

2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] Chemical and Physical Properties

Names and Identifiers

• 2',7'-dibromo-2,7-ditert-butyl-9,9'-spirobi[fluorene]
• 2,7-dibroMo-2',7'-di-tert-butyl-9,9'-spirobi[fluorene]
• MFCD20921692
• BS-53408
• 439791-57-8
• 9,9'-Spirobi[9H-fluorene], 2,7-dibromo-2',7'-bis(1,1-dimethylethyl)-
• DTXSID30625361
• 2,7-Dibromo(2',7'-DI-tert-butyl)-9,9'-spirobifluorene
• SCHEMBL679067
• CX1136
• 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene]

• Inchi： 1S/C33H30Br2/c1-31(2,3)19-7-11-23-24-12-8-20(32(4,5)6)16-28(24)33(27(23)15-19)29-17-21(34)9-13-25(29)26-14-10-22(35)18-30(26)33/h7-18H,1-6H3
• InChI Key： FYWHYOIWTKPZLN-UHFFFAOYSA-N
• SMILES： BrC1=CC=C2C3C=CC(=CC=3C3(C2=C1)C1C=C(C=CC=1C1=CC=C(C(C)(C)C)C=C31)C(C)(C)C)Br

Computed Properties

• Exact Mass: 586.06938g/mol
• Monoisotopic Mass: 584.07143g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 35
• Rotatable Bond Count: 2
• Complexity: 722
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 11.1
• Topological Polar Surface Area: 0Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Biphenyls and derivatives Brominated biphenyls

Additional information on 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene]

Comprehensive Analysis of 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] (CAS No. 439791-57-8)

The compound 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] (CAS No. 439791-57-8) is a highly specialized organic molecule with significant applications in advanced materials science. Its unique spirobi[fluorene] core structure, combined with dibromo and di-tert-butyl functional groups, makes it a valuable building block for optoelectronic devices, including OLEDs (Organic Light-Emitting Diodes) and photovoltaic materials. Researchers and industry professionals are increasingly interested in this compound due to its exceptional thermal stability and electron-transport properties, which align with the growing demand for sustainable energy solutions.

One of the most frequently searched questions about 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] revolves around its synthesis and purification methods. The compound is typically synthesized via palladium-catalyzed cross-coupling reactions, a process that ensures high yield and purity. Its brominated derivatives are particularly useful for further functionalization, enabling the creation of custom-tailored materials for specific applications. This adaptability has made it a focal point in materials chemistry research, especially in the context of green chemistry and circular economy initiatives.

In the realm of optoelectronics, 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] stands out for its ability to enhance device performance. Its high hole mobility and low HOMO-LUMO gap make it an ideal candidate for hole-transport layers in OLEDs. Recent studies have also explored its potential in perovskite solar cells, where its structural rigidity improves device longevity. These advancements are particularly relevant given the global push toward renewable energy and energy-efficient technologies.

Another area of interest is the compound's role in supramolecular chemistry. The steric hindrance provided by the tert-butyl groups allows for precise control over molecular assembly, facilitating the design of nanostructured materials. This property is critical for applications such as molecular sensors and organic semiconductors, which are pivotal in the development of next-generation wearable electronics and flexible displays.

From a commercial perspective, 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] is gaining traction due to its scalability and compatibility with existing manufacturing processes. Companies specializing in high-performance materials are investing heavily in its production, driven by the compound's versatility and the expanding market for smart materials. Analysts predict that its demand will surge in the coming years, particularly in regions with strong electronics and renewable energy sectors.

In summary, 2,7-Dibromo-2',7'-DI-tert-butyl-9,9'-spirobi[fluorene] (CAS No. 439791-57-8) is a cornerstone of modern materials science. Its multifaceted applications, from optoelectronics to nanotechnology, underscore its importance in addressing contemporary technological challenges. As research continues to uncover new possibilities, this compound is poised to play a pivotal role in shaping the future of advanced materials and sustainable technologies.